2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[(4-fluorophenyl)methylsulfonyl]acetamide
• InChI: InChI=1S/C15H13F2NO3S/c16-12-3-1-11(2-4-12)9-22(20,21)10-15(19)18-14-7-5-13(17)6-8-14/h1-8H,9-10H2,(H,18,19)
• InChI Key: VDKXFPDTIRNWJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CS(=O)(=O)CC(=O)NC2=CC=C(C=C2)F)F
• Molecular Formula: C15H13F2NO3S
• Molecular Weight: 325.3 g/mol

Description

2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide, also known as FSBA, is a chemical compound with the molecular formula C16H14F2N2O3S. It is a sulfonamide derivative that has been widely used in scientific research applications. FSBA is a potent inhibitor of protein-protein interactions and has been used to study the role of protein-protein interactions in various biological processes.

Mechanism of Action

2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide inhibits protein-protein interactions by binding to the hydrophobic pockets on the surface of the proteins involved in the interaction. 2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide forms a covalent bond with a cysteine residue on the protein surface, which disrupts the protein-protein interaction. 2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide has been shown to be a potent inhibitor of protein-protein interactions, with IC50 values in the low micromolar range.
Biochemical and Physiological Effects:
2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme histone acetyltransferase, which is involved in the regulation of gene expression. 2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide has also been shown to inhibit the interaction between the transcription factor NF-κB and its co-activator, p300/CBP. This interaction is critical for the activation of NF-κB and the expression of its target genes.

Advantages and Limitations for Lab Experiments

2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide has several advantages for use in lab experiments. It is a potent inhibitor of protein-protein interactions and has been shown to be effective in a wide range of biological systems. 2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide is also relatively easy to synthesize and has good stability in solution. However, 2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide has some limitations for use in lab experiments. It can be toxic to cells at high concentrations, and its covalent binding to proteins can make it difficult to study the effects of 2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide on protein function.

Future Directions

There are many future directions for research on 2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide. One area of research is the development of new derivatives of 2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide that have improved potency and selectivity for specific protein-protein interactions. Another area of research is the development of new methods for studying the effects of 2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide on protein function, such as the use of site-directed mutagenesis to identify the specific residues involved in the interaction with 2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide. Finally, 2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide could be used as a tool for studying the role of protein-protein interactions in various biological processes, such as signal transduction and gene expression.

Synthesis Methods

2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide can be synthesized using a multi-step process. The first step involves the reaction of 4-fluorobenzylamine with 4-fluorobenzenesulfonyl chloride to form 2-[(4-fluorobenzyl)sulfonyl]aniline. The second step involves the reaction of 2-[(4-fluorobenzyl)sulfonyl]aniline with ethyl chloroacetate to form 2-[(4-fluorobenzyl)sulfonyl]-N-(2-ethoxycarbonylphenyl)aniline. The final step involves the reaction of 2-[(4-fluorobenzyl)sulfonyl]-N-(2-ethoxycarbonylphenyl)aniline with sodium hydroxide to form 2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide.

Scientific Research Applications

2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide has been used in various scientific research applications, including the study of protein-protein interactions, enzyme inhibition, and drug discovery. 2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide has been shown to inhibit the interaction between the transcription factor NF-κB and its co-activator, p300/CBP. This interaction is critical for the activation of NF-κB and the expression of its target genes. 2-[(4-fluorobenzyl)sulfonyl]-N-(4-fluorophenyl)acetamide has also been shown to inhibit the activity of the enzyme histone acetyltransferase, which is involved in the regulation of gene expression.